Cas no 91383-15-2 ((3R)-3-amino-3-cyclohexylpropanoic acid)

• Product Name: (3R)-3-amino-3-cyclohexylpropanoic acid
• CAS No: 91383-15-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD06228032
• CID: 3031548
• PubChem ID: 6542203
• Update Time: 2025-10-28

(3R)-3-amino-3-cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-AMINO-3-CYCLOHEXYL-PROPIONIC ACID
• RARECHEM LK HD 0022
• (3R)-3-AMINO-3-CYCLOHEXYLPROPANOIC ACID
• (R)-b-Amino-cyclohexanepropanoic acid
• (R)-3-amino-3-cyclohexylpropanoic acid
• Cyclohexanepropanoic acid, β-?amino-?, (βR)?-
• 91383-15-2
• EN300-332437
• CS-0435106
• (R)-3-Cyclohexyl-beta-alanine
• AKOS026733683
• (r)-b-amino-cyclohexanepropanoicacid
• SCHEMBL5416686
• (3R)-3-amino-3-cyclohexylpropanoic acid

• MDL： MFCD06228032
• Inchi： 1S/C9H17NO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： XGRSAFKZAGGXJV-MRVPVSSYSA-N
• SMILES： OC(C[C@H](C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-cyclohexylpropanoic acid

Introduction to (3R)-3-amino-3-cyclohexylpropanoic Acid (CAS No. 91383-15-2)

(3R)-3-amino-3-cyclohexylpropanoic acid, identified by its CAS number 91383-15-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and metabolic studies.

The molecular structure of (3R)-3-amino-3-cyclohexylpropanoic acid features a cyclohexyl group attached to the α-carbon, which is substituted with an amino group. This configuration imparts specific stereochemical characteristics that make it a valuable building block in the synthesis of chiral drugs. The presence of the cyclohexyl moiety enhances the compound's solubility and stability, making it particularly useful in various biochemical assays and as an intermediate in organic synthesis.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for therapeutic applications. The stereochemistry of (3R)-3-amino-3-cyclohexylpropanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomers can exhibit significantly different pharmacological properties, making the precise control of stereochemistry essential in drug design. The synthesis of this compound often involves advanced catalytic methods, such as asymmetric hydrogenation, to ensure high enantioselectivity.

The pharmaceutical industry has been exploring the use of (3R)-3-amino-3-cyclohexylpropanoic acid as a precursor in the development of novel therapeutic agents. Its structural motif is found in several biologically active molecules, suggesting potential applications in the treatment of various diseases. For instance, researchers have investigated its role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. The compound's ability to serve as a chiral scaffold allows for the design of drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like (3R)-3-amino-3-cyclohexylpropanoic acid. Molecular modeling techniques have been employed to predict the binding interactions between this compound and biological targets, facilitating the optimization of drug candidates. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional experimental methods.

The synthesis and characterization of (3R)-3-amino-3-cyclohexylpropanoic acid also contribute to our understanding of fundamental chemical principles. Researchers have utilized this compound to study reaction mechanisms and develop new synthetic methodologies. For example, the use of transition metal catalysts in the asymmetric synthesis of this amino acid has provided insights into how stereochemical control can be achieved under mild conditions. Such findings are not only valuable for producing pharmaceutical intermediates but also contribute to broader advancements in synthetic chemistry.

In addition to its pharmaceutical applications, (3R)-3-amino-3-cyclohexylpropanoic acid has potential uses in biochemical research. Its unique structure makes it a useful tool for studying protein-protein interactions and enzyme kinetics. By incorporating this compound into experimental systems, scientists can gain insights into how amino acid residues influence biological processes. These studies may lead to new therapeutic strategies targeting specific disease pathways.

The safety and handling of (3R)-3-amino-3-cyclohexylpropanoic acid are also important considerations. While it is not classified as a hazardous material, proper protocols must be followed to ensure safe laboratory practices. Storage conditions, such as temperature and humidity control, are crucial for maintaining its stability. Additionally, appropriate personal protective equipment should be used when handling this compound to minimize exposure risks.

The future prospects for (3R)-3-amino-3-cyclohexylpropanoic acid appear promising, with ongoing research exploring its applications in various fields. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug development and biochemical studies. The integration of cutting-edge technologies, such as artificial intelligence and high-throughput screening, will further enhance its utility in scientific research.